7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole

• Molecular Formula: C11H11ClFNS
• Molecular Weight: 243.73 g/mol
• IUPAC Name: 7-chloro-5-fluoro-2,4-dimethyl-3-methylsulfanyl-1H-indole
• InChI: InChI=1S/C11H11ClFNS/c1-5-8(13)4-7(12)10-9(5)11(15-3)6(2)14-10/h4,14H,1-3H3
• InChI Key: FPYYYRADHQVAFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1F)Cl)NC(=C2SC)C

Description

7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole is a useful research compound. Its molecular formula is C11H11ClFNS and its molecular weight is 243.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 2-chloro-4-fluoro-5-methylaniline (1.655 g) in methylene chloride (100 ml) under nitrogen was treated at −65° C. with a solution of butylhypochlorite (1.126 g) in methylene chloride (5 ml), stirred at −65° C. for 10 min, treated at −65° C. with a solution of methylthioacetone (1.080 g) in methylene chloride (5 ml) stirred at −65° C. for 1 hour, treated at −65° C. with triethylamine (1.05 g) and allowed to reach ambient temperature. The solution was washed, dried (MgSO4) and evaporated. The residue was purified by silica chromatography using 25% acetone in isohexane as eluent to give the sub-title compound (1.704 g).